Cas no 188539-86-8 (3-Bromophenylmethylsulfoxide)

• Product Name: 3-Bromophenylmethylsulfoxide
• CAS No: 188539-86-8
• Molecular Formula: C₇H₇BrOS
• Molecular Weight: 219.0989
• CID: 4524364
• PubChem ID: 11287433

3-Bromophenylmethylsulfoxide Properties

Names and Identifiers

• 3-Bromophenylmethylsulfoxide
• (R)-1-Bromo-3-(methylsulfinyl)benzene
• (S)-1-Bromo-3-(methylsulfinyl)benzene
• 3-Bromophenyl methyl sulfoxide
• 1-bromo-3-methylsulfinylbenzene
• Methyl(3-bromophenyl) sulfoxide
• 1-bromo-3-methanesulfinyl-benzene
• 1-Bromo-3-(methanesulfinyl)benzene
• benzene,1-bromo-3-(methylsulfinyl)-
• 1-BROMO-3-METHANESULFINYLBENZENE
• 188539-86-8
• F50248

• InChIKey： FAGYVSVOUYMGTM-UHFFFAOYSA-N
• Inchi： 1S/C7H7BrOS/c1-10(9)7-4-2-3-6(8)5-7/h2-5H,1H3
• SMILES： BrC1=C([H])C([H])=C([H])C(=C1[H])S(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 217.94010 g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 217.94010 g/mol
• Heavy Atom Count: 10
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 36.3
• Molecular Weight: 219.10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides